1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]-1H-imidazole hydrochloride

• IUPAC Name: 1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]imidazole;hydrochloride
• InChI: InChI=1S/C14H16N2O.ClH/c1-2-12-4-5-14(10-13(12)3-1)17-9-8-16-7-6-15-11-16;/h4-7,10-11H,1-3,8-9H2;1H
• InChI Key: XJKSGZUFRYHUSM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)OCCN3C=CN=C3.Cl
• Molecular Formula: C14H17ClN2O
• Molecular Weight: 264.75 g/mol

Description

1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]-1H-imidazole hydrochloride, also known as Yohimbine hydrochloride, is a chemical compound that is commonly used in scientific research. Yohimbine hydrochloride is a selective antagonist of the α2-adrenergic receptor and is used to study the role of adrenergic receptors in various physiological processes.

Mechanism of Action

1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]-1H-imidazole hydrochloride hydrochloride is a selective antagonist of the α2-adrenergic receptor. The α2-adrenergic receptor is a G protein-coupled receptor that is found in various tissues throughout the body. When activated, the α2-adrenergic receptor inhibits the release of norepinephrine, which is a neurotransmitter that is involved in the sympathetic nervous system.
Biochemical and Physiological Effects:
1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]-1H-imidazole hydrochloride hydrochloride has several biochemical and physiological effects. It is known to increase the release of norepinephrine, which can lead to an increase in heart rate and blood pressure. 1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]-1H-imidazole hydrochloride hydrochloride is also known to increase the release of dopamine, which is a neurotransmitter that is involved in reward and motivation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]-1H-imidazole hydrochloride hydrochloride in lab experiments is that it is a selective antagonist of the α2-adrenergic receptor. This allows researchers to study the effects of adrenergic receptor antagonists on specific physiological processes. However, one of the limitations of using 1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]-1H-imidazole hydrochloride hydrochloride is that it can have off-target effects on other adrenergic receptors, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research involving 1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]-1H-imidazole hydrochloride hydrochloride. One area of focus is the role of adrenergic receptors in the regulation of metabolism and energy balance. Another area of focus is the role of adrenergic receptors in the regulation of mood and behavior. Additionally, researchers are investigating the potential therapeutic applications of 1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]-1H-imidazole hydrochloride hydrochloride in the treatment of various disorders, including depression and anxiety.
Conclusion:
In conclusion, 1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]-1H-imidazole hydrochloride hydrochloride is a chemical compound that is commonly used in scientific research to study the role of adrenergic receptors in various physiological processes. 1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]-1H-imidazole hydrochloride hydrochloride is a selective antagonist of the α2-adrenergic receptor and has several biochemical and physiological effects. While there are advantages and limitations to using 1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]-1H-imidazole hydrochloride hydrochloride in lab experiments, there are several future directions for research involving this compound.

Synthesis Methods

1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]-1H-imidazole hydrochloride hydrochloride can be synthesized by several methods. One of the most common methods involves the reaction of yohimbine with hydrochloric acid. 1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]-1H-imidazole hydrochloride is extracted from the bark of the African yohimbe tree and is then purified. The purified yohimbine is then reacted with hydrochloric acid to form 1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]-1H-imidazole hydrochloride hydrochloride.

Scientific Research Applications

1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]-1H-imidazole hydrochloride hydrochloride is used in scientific research to study the role of adrenergic receptors in various physiological processes. It is commonly used to study the effects of adrenergic receptor antagonists on the sympathetic nervous system. 1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]-1H-imidazole hydrochloride hydrochloride is also used to study the effects of adrenergic receptor antagonists on blood pressure and heart rate.